1-(2,3-dimethoxybenzoyl)-7-methoxy-1H-pyrazolo[3,4-b]quinolin-3-amine

• CAS RN: 2580250-09-3
• Molecular Formula: C20H18N4O4
• Molecular Weight: 378.4

Description

1-(2,3-dimethoxybenzoyl)-7-methoxy-1H-pyrazolo[3,4-b]quinolin-3-amine (DMBPQ) is an organic compound belonging to the pyrazoloquinoline family. It is a nitrogen-containing heterocyclic compound with a molecular weight of 284.34 g/mol. DMBPQ has been used in a variety of scientific research applications, including as an inhibitor of protein kinases and as a potential anticancer agent.

Scientific Research Applications

1-(2,3-dimethoxybenzoyl)-7-methoxy-1H-pyrazolo[3,4-b]quinolin-3-amine has been used in a variety of scientific research applications. It has been used as an inhibitor of protein kinases, such as c-kit, c-abl, and JAK2. It has also been used as a potential anticancer agent, as it has been shown to inhibit the growth of several types of cancer cells, including breast, prostate, and lung cancer cells. Additionally, 1-(2,3-dimethoxybenzoyl)-7-methoxy-1H-pyrazolo[3,4-b]quinolin-3-amine has been used in studies of the pharmacology of opioid receptors, as it has been shown to bind to the mu-opioid receptor.

Mechanism of Action

The exact mechanism of action of 1-(2,3-dimethoxybenzoyl)-7-methoxy-1H-pyrazolo[3,4-b]quinolin-3-amine is not yet fully understood. However, it is believed to act by inhibiting the activity of protein kinases, which are enzymes that regulate the activity of proteins in cells. Additionally, it is believed to act as an antagonist at the mu-opioid receptor, which is involved in the regulation of pain and other physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(2,3-dimethoxybenzoyl)-7-methoxy-1H-pyrazolo[3,4-b]quinolin-3-amine are not yet fully understood. However, it has been shown to inhibit the growth of several types of cancer cells and to bind to the mu-opioid receptor, suggesting that it may have potential therapeutic applications. Additionally, it has been shown to inhibit the activity of protein kinases, suggesting that it may be useful for the regulation of protein activity in cells.

Advantages and Limitations for Lab Experiments

The main advantage of using 1-(2,3-dimethoxybenzoyl)-7-methoxy-1H-pyrazolo[3,4-b]quinolin-3-amine in laboratory experiments is that it is a relatively simple compound to synthesize and can be obtained in high yields. Additionally, it is relatively inexpensive and can be used in a variety of scientific research applications. The main limitation of using 1-(2,3-dimethoxybenzoyl)-7-methoxy-1H-pyrazolo[3,4-b]quinolin-3-amine in laboratory experiments is that the exact mechanism of action is not yet fully understood.

Future Directions

There are a number of potential future directions for research into the use of 1-(2,3-dimethoxybenzoyl)-7-methoxy-1H-pyrazolo[3,4-b]quinolin-3-amine in scientific research applications. These include further research into its mechanism of action, its potential therapeutic applications, and its effects on other physiological processes. Additionally, further research into the synthesis of 1-(2,3-dimethoxybenzoyl)-7-methoxy-1H-pyrazolo[3,4-b]quinolin-3-amine and its potential uses as an inhibitor of protein kinases and as an antagonist at the mu-opioid receptor could be beneficial. Finally, further research into the safety and toxicity of 1-(2,3-dimethoxybenzoyl)-7-methoxy-1H-pyrazolo[3,4-b]quinolin-3-amine could help to inform its potential use in therapeutic applications.

Synthesis Methods

The synthesis of 1-(2,3-dimethoxybenzoyl)-7-methoxy-1H-pyrazolo[3,4-b]quinolin-3-amine is based on a three-step reaction involving the reaction of 2,3-dimethoxybenzaldehyde with 4-amino-3-methoxybenzoic acid in the presence of zinc chloride as a catalyst. The first step involves the formation of a Schiff base, which is then reduced to a hydrazone using sodium borohydride. The hydrazone is then cyclized to form the final product. The overall yield of the reaction is approximately 80%.